Cas no 2005691-09-6 (5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide)

• Product Name: 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide
• CAS No: 2005691-09-6
• MF: C₁₂H₁₄BrClN₂O
• MW: 317.609361171722
• MDL: MFCD32707314
• CID: 5075542
• Update Time: 2025-05-25

5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide
• 5-Bromo-2-chloro-N-cyclohexylisonicotinamide

• MDL： MFCD32707314
• Inchi： 1S/C12H14BrClN2O/c13-10-7-15-11(14)6-9(10)12(17)16-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,16,17)
• InChI Key： BLTMLXPYQYRFKT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(NC1CCCCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 3.6
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide

5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide

The compound 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide (CAS No. 2005691-09-6) is a significant molecule in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The molecule features a pyridine ring at its core, which is a six-membered aromatic ring with one nitrogen atom. The substituents on this ring include a bromine atom at position 5, a chlorine atom at position 2, and an N-cyclohexyl carboxamide group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry. For instance, the bromine and chlorine substituents can act as electron-withdrawing groups, enhancing the molecule's reactivity in certain biochemical pathways. Additionally, the cyclohexyl group attached to the carboxamide moiety provides steric bulk, which can influence the molecule's solubility and bioavailability.

Applications in Pharmaceuticals

One of the most promising areas for 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide is in drug discovery and development. The compound has been explored as a potential lead for anti-inflammatory agents due to its ability to modulate specific enzyme activities. Recent research has demonstrated its inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

Moreover, this compound has shown potential as a precursor for more complex drug molecules. Its structure allows for further functionalization at various positions on the pyridine ring, enabling chemists to tailor its properties for specific therapeutic targets.

Synthesis and Manufacturing

The synthesis of 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyridine ring through cyclization reactions, followed by selective substitution at positions 2, 4, and 5.

Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been employed to reduce reaction times and improve yields while minimizing waste generation.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Additionally, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Recent studies have also emphasized the importance of environmental considerations in chemical manufacturing. The synthesis of this compound should adhere to eco-friendly practices to minimize its ecological footprint.

Future Prospects

The future of 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide looks promising as researchers continue to explore its potential applications across various fields. Its unique combination of electronic properties and structural flexibility makes it an attractive candidate for further investigation in drug development and materials science.

In conclusion, 5-Bromo-2-chloro-N-cyclohexyl-pyridine-4-carboxamide (CAS No. 2005691-09-6) is a versatile compound with significant potential in multiple industries. Its continued exploration will undoubtedly yield new insights into its applications and contribute to advancements in organic chemistry.